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Compound of Interest

Compound Name: 1,2-Dibromo-1,1,2-trifluoroethane

Cat. No.: B1585085

This guide provides essential information for the safe storage, handling, and disposal of 1,2-
Dibromo-1,1,2-trifluoroethane (CAS No. 354-04-1) to support researchers, scientists, and
drug development professionals in their laboratory experiments.

Frequently Asked Questions (FAQS)

Q1: What are the ideal storage conditions for 1,2-Dibromo-1,1,2-trifluoroethane?

Al: Store the compound in a cool, dry, and well-ventilated area.[1][2] Keep it in its original,
tightly sealed container to prevent leakage.[2] The storage area should be protected from light,
as the substance is light-sensitive.[1] It is also crucial to protect containers against physical
damage and check them regularly for leaks.[2]

Q2: What materials are incompatible with 1,2-Dibromo-1,1,2-trifluoroethane?

A2: You should avoid storing this chemical with strong oxidizing agents.[3] Always store it away
from incompatible materials and foodstuff containers.[2]

Q3: What personal protective equipment (PPE) is required when handling this substance?
A3: When handling 1,2-Dibromo-1,1,2-trifluoroethane, the following PPE is mandatory:

» Hand Protection: Protective gloves.[1]
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o Eye and Face Protection: Chemical goggles or safety glasses and a face shield are required.

[1]

» Skin and Body Protection: Wear suitable protective clothing, such as a lab coat and long-
sleeved clothing.[1][4]

o Respiratory Protection: Use only in a well-ventilated area.[1][2] If ventilation is inadequate,
respiratory protection is necessary.[1]

Q4: | have detected a spill. What is the correct procedure for cleanup?

A4: First, ensure the area is well-ventilated and evacuate unnecessary personnel.[1] For small
spills, absorb the chemical with a dry, inert material such as sand, earth, or a chemical
absorbent.[1][5] For larger spills, prevent further leakage if it is safe to do so and dike the area
to contain the spill.[1][6] Use explosion-proof equipment for cleanup.[1] Sweep or shovel the
absorbed material into a suitable, labeled container for disposal.[1]

Q5: How should I dispose of waste 1,2-Dibromo-1,1,2-trifluoroethane and its container?

A5: This chemical is considered hazardous waste and must be disposed of in accordance with
all applicable local, regional, and national regulations.[4][6] Do not let the product enter drains
or waterways.[5][7] The preferred disposal method for similar organic compounds is
incineration at a licensed facility.[8] Contaminated containers should not be reused and must be
disposed of as hazardous waste through a designated collection point.[4][6]

Q6: What are the primary hazards associated with this chemical?

A6: 1,2-Dibromo-1,1,2-trifluoroethane is hazardous. It is known to cause skin irritation,
serious eye irritation, and may cause respiratory irritation.[1][4] It is also classified as a
substance that harms public health and the environment by destroying ozone in the upper
atmosphere.[1]

Q7: What should | do in case of accidental exposure?

A7: Follow these first-aid measures immediately:
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Data Presentation

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes and seek medical attention.[4]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[4]
Remove all contaminated clothing and wash it before reuse.[2] If skin irritation occurs, get
medical advice.[2][4]

Inhalation: Move the person to fresh air.[4] If breathing is difficult or symptoms persist, call a
physician.[4]

Ingestion: Clean the mouth with water and drink plenty of water afterwards.[4] Do not induce
vomiting.[3]

Property Value

CAS Number 354-04-1[9]
Molecular Formula C2HBr2F3[9]
Molecular Weight 241.83 g/mol [9]

Skin Irritant, Eye Irritant, Respiratory Irritant,

Primary Hazards

Ozone Depleting[1]

Experimental Protocols
Protocol for Safe Handling

Preparation: Before handling, ensure that an emergency eyewash station and safety shower
are readily accessible.[1]

Ventilation: Always work in a well-ventilated area, such as a chemical fume hood.[1]

Don PPE: Put on all required personal protective equipment, including gloves, safety
goggles, a face shield, and a lab coat.[1]

Handling: Avoid all personal contact, including inhalation of vapors or mists.[2] Do not eat,
drink, or smoke in the handling area.[1]
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Post-Handling: After handling, wash hands and any exposed skin thoroughly.[1] Securely
seal the container before returning it to storage.[]

Protocol for Spill Cleanup

Evacuate & Ventilate: Immediately alert others, evacuate non-essential personnel, and
ensure the area is well-ventilated.[1]

Assess & Equip: Don appropriate PPE, including respiratory protection if ventilation is poor.

[1]

Containment: For small liquid spills, cover with a dry chemical absorbent.[1] For larger spills,
use non-combustible absorbent material like sand or earth to dike the spill and prevent it
from spreading or entering drains.[5][6]

Collection: Carefully sweep or shovel the absorbed material into a clearly labeled, sealable
container designated for hazardous waste.[1] Use non-sparking tools if the substance is
flammable.

Decontamination: Clean the spill area thoroughly.

Disposal: Dispose of the container with the absorbed spill material as hazardous waste
according to institutional and local regulations.[5]

Protocol for Waste Disposal

Classification: All waste containing 1,2-Dibromo-1,1,2-trifluoroethane, including
contaminated absorbents and empty containers, must be treated as hazardous waste.[4]

Segregation: Keep this waste stream separate from other chemical waste unless instructed
otherwise by your institution's environmental health and safety (EHS) office.

Containerization: Collect waste in a compatible, properly sealed, and clearly labeled
hazardous waste container.

Disposal Request: Contact your institution's EHS department to arrange for pickup and
disposal by a licensed hazardous waste contractor. Disposal should be in accordance with
all applicable regional, national, and local laws.[6]
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Mandatory Visualizationdot

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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